molecular formula C8H10N2O2S B8292937 1,3-Dimethyl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide

1,3-Dimethyl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide

Cat. No.: B8292937
M. Wt: 198.24 g/mol
InChI Key: OTOFXAYAMDTESV-UHFFFAOYSA-N
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Description

1,3-Dimethyl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide is a useful research compound. Its molecular formula is C8H10N2O2S and its molecular weight is 198.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10N2O2S

Molecular Weight

198.24 g/mol

IUPAC Name

1,3-dimethyl-2λ6,1,3-benzothiadiazole 2,2-dioxide

InChI

InChI=1S/C8H10N2O2S/c1-9-7-5-3-4-6-8(7)10(2)13(9,11)12/h3-6H,1-2H3

InChI Key

OTOFXAYAMDTESV-UHFFFAOYSA-N

Canonical SMILES

CN1C2=CC=CC=C2N(S1(=O)=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (5 g) was added to a solution of 1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide (10 g) obtained in Reference Example 126 in dimethylformamide (100 ml), the mixture was stirred at room temperature for 1 hour, methyl iodide was added, and the mixture was stirred at room temperature for 18 hours. Water (200 g) was poured into the reaction mixture, extracted with ethyl acetate, and washed with brine. The organic layer was dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure to give a reddish brown solid (9.9 g). Further recrystallization from water-ethyl acetate afforded the title compound as colorless crystals (9.0 g).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
200 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
reactant
Reaction Step Four

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